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Introduction
LY2365109 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1] By

blocking GlyT1, LY2365109 increases the extracellular concentration of glycine in the brain.[2]

Glycine acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors, enhancing

glutamatergic neurotransmission. This mechanism suggests potential therapeutic applications

in central nervous system disorders associated with hypoglutamatergic function, such as

schizophrenia.[2] However, preclinical studies have revealed that LY2365109 exerts dose-

dependent and sometimes biphasic effects on locomotor activity.[2][3] At lower doses, it may

enhance motor activity, while higher doses can lead to both stimulatory and inhibitory effects on

motor performance, and even respiratory impairment.[2] This complex pharmacological profile

necessitates a comprehensive and carefully designed protocol for assessing its impact on

locomotor activity.

These application notes provide detailed protocols for evaluating the effects of LY2365109 on

locomotor activity and motor coordination in rodents, primarily utilizing the Open Field Test and

the Rotarod Test.
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Quantitative data from locomotor activity assessments should be summarized for clear

comparison between treatment groups. The following tables provide a template for organizing

and presenting key findings.

Table 1: Open Field Test - Locomotor Activity Parameters

Treatment
Group
(Dose of
LY2365109)

Total
Distance
Traveled
(cm)

Time Spent
Mobile (s)

Average
Velocity
(cm/s)

Number of
Rears

Time in
Center
Zone (s)

Vehicle

Control

LY2365109

(Low Dose)

LY2365109

(Mid Dose)

LY2365109

(High Dose)

Table 2: Rotarod Test - Motor Coordination Parameters

Treatment
Group (Dose
of LY2365109)

Latency to Fall
(s) - Trial 1

Latency to Fall
(s) - Trial 2

Latency to Fall
(s) - Trial 3

Average
Latency to Fall
(s)

Vehicle Control

LY2365109 (Low

Dose)

LY2365109 (Mid

Dose)

LY2365109 (High

Dose)
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Experimental Protocols
Open Field Test
The Open Field Test is a widely used assay to assess general locomotor activity, exploration,

and anxiety-like behavior in rodents.[4][5][6]

Objective: To evaluate the effect of LY2365109 on spontaneous locomotor activity and

exploratory behavior.

Materials:

Open field arena (e.g., 42 x 42 x 42 cm for mice).

Video camera and tracking software.[4][7]

LY2365109 solution and vehicle control.

Standard laboratory rodents (e.g., C57BL/6 mice).

70% ethanol for cleaning.

Procedure:

Acclimation: Bring animals to the testing room at least 30-60 minutes before the start of the

experiment to acclimate to the environment.[2]

Habituation (Optional but Recommended): To focus on drug-induced changes rather than

novelty-induced activity, habituate the animals to the open field arena for a set period (e.g.,

30 minutes) on the day before testing.[8]

Drug Administration: Administer LY2365109 or vehicle control via the desired route (e.g.,

intraperitoneal, oral) at predetermined times before the test. The timing should be based on

the pharmacokinetic profile of the compound.

Test Initiation: Gently place the animal in the center of the open field arena.

Data Collection: Record the animal's activity for a set duration (e.g., 10-30 minutes) using an

overhead video camera connected to a tracking system.[7][9]
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Parameters to Measure:

Horizontal Activity: Total distance traveled, time spent mobile, and average velocity.[10]

Vertical Activity: Number of rearing events.[10]

Exploratory Behavior/Anxiety: Time spent in the center versus the periphery of the arena.

[4]

Cleaning: Thoroughly clean the arena with 70% ethanol between each animal to eliminate

olfactory cues.[1]

Data Analysis: Analyze the tracked data using the software to obtain the parameters listed

above. Compare the results between different dose groups and the vehicle control using

appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Rotarod Test
The Rotarod Test is used to assess motor coordination and balance in rodents.[3][11]

Objective: To determine if LY2365109 treatment impairs motor coordination and balance.

Materials:

Rotarod apparatus.[11]

LY2365109 solution and vehicle control.

Standard laboratory rodents.

Procedure:

Acclimation and Training:

Acclimate the animals to the testing room for at least 30 minutes.[11]

Train the animals on the rotarod for one or two days prior to the test day. This involves

placing them on the rod at a low, constant speed (e.g., 4 rpm) for a set duration.[3]
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Drug Administration: Administer LY2365109 or vehicle control at a predetermined time before

the test.

Test Protocol:

Place the animal on the rotating rod.

Start the rod, which can be set to a constant speed or an accelerating speed (e.g.,

accelerating from 4 to 40 rpm over 5 minutes).[3][9]

Record the latency to fall from the rod. A trial can be ended if the animal falls, makes a

complete passive rotation while clinging to the rod, or reaches a predetermined cutoff time

(e.g., 300 seconds).[3]

Multiple Trials: Conduct 2-3 trials for each animal with an inter-trial interval of at least 15

minutes.[3][11]

Data Analysis: The primary measure is the latency to fall. Compare the average latency to

fall across the different treatment groups using appropriate statistical analyses.
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Caption: Mechanism of action of LY2365109.
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Caption: Workflow for assessing locomotor activity after LY2365109 treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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